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An In-depth Technical Guide to Barium Iodate (CAS 10567-69-8)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium iodate, with the chemical formula Ba(IO₃)₂, is an inorganic salt that exists as a white,

granular, or crystalline solid. It is also available commercially as a monohydrate, Ba(IO₃)₂·H₂O.

While not a direct active pharmaceutical ingredient (API), its properties make it a valuable

reagent in analytical chemistry, which plays a critical role in drug development and quality

control. This guide provides a comprehensive overview of barium iodate's chemical and

physical properties, detailed experimental protocols for its synthesis and analysis, and its

applications relevant to the pharmaceutical sciences.

Chemical and Physical Properties
Barium iodate is a stable compound under standard conditions.[1][2] It is a strong oxidizing

agent and can pose a fire risk upon contact with combustible materials.[1][2] The monohydrate

form is a colorless monoclinic crystal.[3] Key quantitative data for barium iodate are

summarized in the tables below for easy reference.

Table 1: General and Physical Properties
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Property Value References

CAS Number 10567-69-8 [4]

Molecular Formula Ba(IO₃)₂ [4]

Molecular Weight 487.13 g/mol [4]

Appearance White crystals or powder [5]

Density 4.998 g/cm³ [3]

Melting Point 580 °C (decomposes) [4]

Crystal System Monoclinic (for monohydrate) [3]

Table 2: Solubility Data
Temperature (°C)

Solubility ( g/100 mL of
H₂O)

References

20 0.035 [3]

25 0.0395 [3]

30 0.046 [3]

40 0.057 [3]

Table 3: Thermodynamic Properties
Property Value

Solubility Product (Ksp) 1.57 × 10⁻⁹

Standard Molar Enthalpy of Formation (ΔfH⁰) -1048 kJ/mol (solid)

Standard Molar Entropy (S⁰) 249.4 J/(mol·K) (solid)

Molar Heat Capacity at Constant Pressure (Cp) 185.8 J/(mol·K) (solid)
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Detailed methodologies for the synthesis and application of barium iodate are crucial for

reproducible research. This section provides step-by-step protocols for its preparation via

precipitation, the growth of single crystals using a gel method, and its application in the

analytical determination of sulfate ions.

Synthesis of Barium Iodate Monohydrate by
Precipitation
This protocol describes the synthesis of barium iodate monohydrate through the reaction of

barium nitrate and sodium iodate.[6][7]

Materials:

Barium nitrate (Ba(NO₃)₂)

Sodium iodate (NaIO₃)

Deionized water

Beakers

Graduated cylinders

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Drying oven

Procedure:

Prepare Reactant Solutions:

Prepare a 0.5 M solution of barium nitrate by dissolving the appropriate amount in

deionized water.
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Prepare a 1.0 M solution of sodium iodate by dissolving the appropriate amount in

deionized water.

Precipitation:

In a beaker, add a measured volume of the barium nitrate solution.

While stirring continuously, slowly add a stoichiometric excess of the sodium iodate

solution. A white precipitate of barium iodate will form immediately. The reaction is:

Ba(NO₃)₂ + 2NaIO₃ → Ba(IO₃)₂↓ + 2NaNO₃.

Digestion and Filtration:

Gently heat the mixture to about 60-70°C and allow it to stand for at least one hour to

encourage the formation of larger, more easily filterable crystals. This process is known as

digestion.[8]

Allow the mixture to cool to room temperature.

Collect the precipitate by vacuum filtration using a Büchner funnel and filter paper.

Washing and Drying:

Wash the precipitate on the filter paper with several small portions of deionized water to

remove any soluble impurities.

Carefully transfer the filtered solid to a watch glass and dry it in an oven at a temperature

below 130°C to obtain barium iodate monohydrate. Drying at higher temperatures will

lead to the loss of water of hydration.
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Fig. 1: Workflow for the synthesis of barium iodate by precipitation.

Growth of Barium Iodate Single Crystals in Silica Gel
This protocol outlines a single diffusion method for growing barium iodate crystals in a silica

gel medium.[9]

Materials:

Sodium metasilicate (Na₂SiO₃) solution (density approx. 1.04-1.06 g/mL)

Acetic acid (1 M)

Barium chloride (BaCl₂) solution (1 M)

Potassium iodate (KIO₃) solution (1 M)

Test tubes

Beakers

pH meter or pH paper

Procedure:

Gel Preparation:
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In a beaker, mix the sodium metasilicate solution with 1 M acetic acid. The amount of acid

should be adjusted to bring the final pH of the gel to a desired value (e.g., 4.2), which can

be optimized for crystal morphology.[10]

To this acidified silica solution, add the potassium iodate solution and mix thoroughly.

Pour the mixture into test tubes and allow it to set into a gel, which may take several hours

to a few days.

Crystal Growth:

Once the gel has set, carefully pour the barium chloride solution on top of the gel.

Seal the test tubes to prevent evaporation and contamination.

Allow the setup to stand undisturbed at room temperature. Barium ions from the top

solution will diffuse into the gel and react with the iodate ions to form crystals of barium
iodate.

Observation and Harvesting:

Monitor the crystal growth over several days to weeks. Different crystal habits, such as

prismatic and dendritic, may be observed.[10]

Once the crystals have reached the desired size, they can be carefully harvested from the

gel, washed with deionized water, and dried.

Gel Preparation Crystal Growth Harvesting

Mix Sodium Silicate
and Acetic Acid (Adjust pH)

Add Potassium Iodate
Solution

Pour into Test Tubes
and Allow to Set

Overlay Gel with
Barium Chloride Solution

Seal and Store
at Room Temperature

Diffusion and Reaction
in Gel Matrix

Observe Crystal Formation
(Days to Weeks)

Harvest Crystals,
Wash, and Dry

Single Crystals of
Barium Iodate

Click to download full resolution via product page

Fig. 2: Experimental workflow for growing single crystals of barium iodate.
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Analytical Application: Turbidimetric Determination of
Sulfate
Barium iodate's low solubility makes it suitable for indirect analytical methods. While barium

chloride is more commonly used for sulfate determination, the principle is analogous. This

protocol details the turbidimetric determination of sulfate using barium chloride, a method

relevant to quality control in pharmaceutical manufacturing where sulfate levels in water or raw

materials may need to be monitored.[1][3][10][11]

Materials:

Sulfate-containing sample

Barium chloride (BaCl₂)

Conditioning reagent (e.g., a mixture of glycerol, alcohol, hydrochloric acid, and sodium

chloride)

Standard sulfate solution

Spectrophotometer or nephelometer

Magnetic stirrer and stir bars

Volumetric flasks and pipettes

Procedure:

Preparation of Standard Curve:

Prepare a series of standard sulfate solutions of known concentrations.

For each standard, place a measured volume into a flask, add the conditioning reagent,

and while stirring at a constant speed, add a measured amount of barium chloride to

precipitate barium sulfate.

Measure the turbidity (absorbance) of each suspension at a specific wavelength (e.g., 420

nm) after a fixed time interval.
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Plot a calibration curve of absorbance versus sulfate concentration.

Sample Analysis:

Take a known volume of the sample, which may require filtration to remove existing

particulate matter.

Treat the sample in the same manner as the standards: add the conditioning reagent, stir,

and add barium chloride.

Measure the turbidity of the sample under the same conditions as the standards.

Calculation:

Determine the sulfate concentration in the sample by comparing its absorbance to the

standard curve.
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Fig. 3: Logical workflow for the turbidimetric determination of sulfate.

Thermal Decomposition
Barium iodate is thermally stable up to approximately 580°C.[4] Above this temperature, it

undergoes decomposition in what is known as Rammelsberg's reaction, yielding barium

orthoperiodate, oxygen, and iodine.[4]

5 Ba(IO₃)₂ → Ba₅(IO₆)₂ + 9 O₂ + 4 I₂
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This property is important to consider in high-temperature applications and for the disposal of

the compound.

Relevance to Drug Development
While barium iodate is not a common pharmaceutical excipient or API, its utility in analytical

chemistry is of significant relevance to the pharmaceutical industry. The stringent quality control

required in drug development and manufacturing necessitates accurate analytical methods for

raw materials, in-process samples, and final products.

Analytical Reagent: Barium iodate can be used as a source of iodate ions for various

titrimetric methods, including iodometry and iodimetry, which are used to quantify a wide

range of pharmaceutical substances.[2][12]

Indirect Quantification: As demonstrated in the sulfate determination protocol, barium salts

are used in precipitation-based analytical methods. The principles of these methods can be

applied to the quality control of pharmaceutical water systems and the analysis of raw

materials for anionic impurities.

Synthesis of Related Compounds: Barium compounds, in general, find use in various

industrial processes. High-purity barium iodate can serve as a precursor for the synthesis of

other specialized barium-containing materials.

Barium sulfate, a related compound, is widely used as a radio-contrast agent for medical

imaging of the gastrointestinal tract, highlighting the established use of barium compounds in a

pharmaceutical context when of high purity (USP grade).[13][14]

Safety and Handling
Barium iodate is a hazardous substance and should be handled with appropriate safety

precautions.

Hazards: It is harmful if swallowed or inhaled and causes skin and serious eye irritation.[5]

As a strong oxidizer, it may intensify fires.[5]

Handling: Use in a well-ventilated area, and wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat. Avoid creating dust. Keep away from
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combustible materials, heat, and sources of ignition.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

Always consult the Safety Data Sheet (SDS) for detailed and up-to-date safety information

before handling barium iodate.

Conclusion
Barium iodate (CAS 10567-69-8) is a well-characterized inorganic compound with established

properties and synthesis methods. For professionals in drug development and related scientific

fields, its primary value lies in its application as a reagent in analytical chemistry. The protocols

and data presented in this guide provide a solid foundation for its synthesis, characterization,

and use in analytical workflows that are integral to maintaining the quality and safety standards

of pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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